Cas no 1261977-71-2 (2-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid)

2-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid structure
1261977-71-2 structure
Product Name:2-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid
CAS No:1261977-71-2
MF:C18H19NO4S
MW:345.412763834
MDL:MFCD18312775
CID:2621964
PubChem ID:53218500
Update Time:2025-04-21

2-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4'-(Piperidine-1-sulfonyl)[1,1'-biphenyl]-2-carboxylic acid
    • MFCD18312775
    • 1261977-71-2
    • 2-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%
    • AKOS027437212
    • DTXSID30683426
    • 2-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]BENZOIC ACID
    • 2-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid
    • MDL: MFCD18312775
    • Inchi: 1S/C18H19NO4S/c20-18(21)17-7-3-2-6-16(17)14-8-10-15(11-9-14)24(22,23)19-12-4-1-5-13-19/h2-3,6-11H,1,4-5,12-13H2,(H,20,21)
    • InChI Key: HMPIDGCZFXLQDO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C2C=CC=CC=2C(=O)O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 345.10347926Da
  • Monoisotopic Mass: 345.10347926Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 83.1Ų

2-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB318617-5 g
2-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%; .
1261977-71-2 95%
5g
€1159.00 2023-04-26
abcr
AB318617-5g
2-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%; .
1261977-71-2 95%
5g
€1159.00 2024-06-08
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